Cas no 69766-49-0 (Benzeneacetic acid, a-phenyl-,1-azabicyclo[3.2.1]oct-6-yl ester, hydrochloride (9CI))
![Benzeneacetic acid, a-phenyl-,1-azabicyclo[3.2.1]oct-6-yl ester, hydrochloride (9CI) structure](https://www.kuujia.com/scimg/cas/69766-49-0x500.png)
69766-49-0 structure
Product name:Benzeneacetic acid, a-phenyl-,1-azabicyclo[3.2.1]oct-6-yl ester, hydrochloride (9CI)
Benzeneacetic acid, a-phenyl-,1-azabicyclo[3.2.1]oct-6-yl ester, hydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-azoniabicyclo[3.2.1]octan-6-yl 2,2-diphenylacetate,chloride
- Benzeneacetic acid, a-phenyl-,1-azabicyclo[3.2.1]oct-6-yl ester, hydrochloride (9CI)
- 1-AZABICYCLO(3.2.1)OCTAN-6-OL DIPHENYLACETATE HYDROCHLORIDE
- 6-Diphenylacetoxy-1-azabicyclo(3.2.1)octane hydrochloride
- 69766-49-0
- Ro 2-3244
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- Inchi: InChI=1S/C21H23NO2.ClH/c23-21(24-19-15-22-13-7-12-18(19)14-22)20(16-8-3-1-4-9-16)17-10-5-2-6-11-17;/h1-6,8-11,18-20H,7,12-15H2;1H
- InChI Key: OBCBYPHOXFOJBP-UHFFFAOYSA-N
- SMILES: C1CC2C[NH+](C1)CC2OC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4.[Cl-]
Computed Properties
- Exact Mass: 332.9618
- Monoisotopic Mass: 357.1495567g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 408
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- Boiling Point: 442.2°Cat760mmHg
- Flash Point: 145.9°C
- PSA: 32.2
Benzeneacetic acid, a-phenyl-,1-azabicyclo[3.2.1]oct-6-yl ester, hydrochloride (9CI) Related Literature
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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3. Caper tea
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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